Cas no 58447-63-5 (4-Octyne-1,6-diol, 6-methyl-)

• Product Name: 4-Octyne-1,6-diol, 6-methyl-
• CAS No: 58447-63-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 342031
• PubChem ID: 71443572
• Update Time: 2025-04-19

4-Octyne-1,6-diol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octyne-1,6-diol, 6-methyl-
• 6-methyloct-4-yne-1,6-diol
• DTXSID10852395
• 58447-63-5

• Inchi： 1S/C9H16O2/c1-3-9(2,11)7-5-4-6-8-10/h10-11H,3-4,6,8H2,1-2H3
• InChI Key： LDQBNTNPXOJNDP-UHFFFAOYSA-N
• SMILES： OC(C#CCCCO)(C)CC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46